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Compound of Interest

Compound Name: Niobium sulfide

Cat. No.: B076460

This guide provides comprehensive safety protocols, operational procedures, and disposal
plans for handling Niobium Sulfide (NbS2) in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development and other scientific fields.
Adherence to these guidelines is crucial for ensuring personal safety and minimizing
environmental impact.

Chemical Identifier: Niobium Disulfide
e CAS Number: 12136-97-9
e Chemical Formula: NbS:2

e Appearance: Black solid powder[1]

Immediate Safety and Hazard Information

Niobium disulfide is classified as a material that can cause skin and eye irritation, and may lead
to respiratory irritation.[1][2] It is crucial to handle this chemical with appropriate care to avoid
exposure.
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Hazard Class

GHS Hazard Statement

Precautionary Statement
Codes

Skin Irritation

H315: Causes skin irritation[1]
[2]

P302 + P352: IF ON SKIN:

Wash with plenty of water.

Eye Irritation

H319: Causes serious eye
irritation[1][2]

P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[1]

Specific target organ toxicity —
single exposure (Respiratory

tract irritation)

H335: May cause respiratory
irritation[1][2]

P312: Call a POISON
CENTER or doctor if you feel

unwell.[1]

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling Niobium sulfide to ensure

the appropriate level of PPE is used. The following table summarizes the recommended PPE.

Body Part Required PPE Standard/Specification
Safety glasses with side
_ _ ANSI Z87.1 approved, EN166
Eyes shields or chemical safety
(EU)1]
goggles.
Chemical-resistant gloves ]
o Regulation (EU) 2016/425 and
Hands (e.g., Nitrile). Gloves must be
) the standard EN 374[1]
inspected before use.
Laboratory coat. Choose body
protection based on the
Body N/A

concentration and amount of

the substance.[1]

Respiratory

Use a full-face particle
respirator if a risk assessment

shows it is necessary.

N99 (US) or P2 (EN 143)

respirator cartridges[1]
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Operational Plan: Handling and Storage

Engineering Controls:

» Work in a well-ventilated area, preferably within a chemical fume hood or a powder weighing
station to minimize dust generation and inhalation.[1][3][4]

o Ensure that an eyewash station and safety shower are readily accessible.[1]
General Handling Procedures:

o Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the
workspace by laying down disposable bench covers to contain any potential spills.

e Weighing and Transferring:

o Whenever possible, weigh hazardous powders within a chemical fume hood or a
specialized balance enclosure to contain airborne particles.[3][4][5]

o Use anti-static weigh vessels or an anti-static gun to prevent scattering of the powder due
to electrostatic charges.[5]

o Use disposable spatulas and weigh paper to avoid cross-contamination.[5]
e Post-Handling:

o After handling, decontaminate the work area and any non-disposable equipment with an
appropriate solvent.[5]

o Remove and dispose of gloves properly.
o Wash hands thoroughly with soap and water.[1]
Storage:
» Store Niobium sulfide in a cool, dry, and well-ventilated place.[1]

o Keep the container tightly closed to prevent contamination and reaction with moisture or air.

[1]
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» Store away from incompatible materials such as strong oxidizing agents.

Experimental Protocols

The following are detailed methodologies for common laboratory procedures involving Niobium
sulfide.

Synthesis of Niobium Disulfide (NbS2) Crystals via
Chemical Vapor Deposition (CVD)

This protocol outlines the synthesis of NbS:z crystals on a sapphire substrate using a hot-wall
CVD method.

Materials and Equipment:

Niobium(V) chloride (NbCls) powder

Sulfur (S) powder

Sapphire substrate

Multi-zone tube furnace with a quartz tube

Argon (Ar) and Hydrogen (Hz) gas with mass flow controllers

Vacuum pump
Procedure:

e Substrate Preparation: Clean the sapphire substrate by sonicating in acetone, isopropanol,
and deionized water. Dry the substrate with a nitrogen gun.[1]

e Furnace Setup: Place the sulfur powder in a boat in the low-temperature zone of the furnace
(upstream). Place the NbClIs powder in a separate boat in the mid-temperature zone, also
upstream from the substrate.[1]

o Growth Process:
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o Purge the quartz tube with a high flow of Argon gas (e.g., 500 sccm) for 20-30 minutes to
remove oxygen and moisture.[1]

o Reduce the Argon flow to a carrier gas rate (e.g., 50-100 sccm) and introduce a small flow
of Hydrogen (e.g., 5-10 sccm).[1]

o Heat the furnace zones to their respective setpoints and allow for the growth period.

o After the growth period, turn off the heaters and let the furnace cool to room temperature
under an Argon flow.[1]
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Workflow for the synthesis of NbS: crystals via CVD.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b076460?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Exfoliation of NbS2 Nanosheets via Liquid-Phase
Exfoliation

This protocol describes the exfoliation of bulk NbS2 powder into few-layer nanosheets.
Materials and Equipment:

o Bulk NbS2 powder

N-methyl-2-pyrrolidone (NMP)

Vial

Ice bath

Probe sonicator

Centrifuge
Procedure:

o Dispersion: Add a measured amount of bulk NbS2 powder (e.g., 10-50 mg) to a vial
containing a suitable volume of NMP (e.g., 10-20 mL).[1]

» Sonication:
o Immerse the vial in an ice bath to prevent overheating.[1]

o Sonicate the dispersion for an extended period (e.g., 8-24 hours) to overcome the van der
Waals forces between the NbS: layers.[1]

o Centrifugation and Collection:

o After sonication, centrifuge the dispersion at a low speed (e.g., 1,500 rpm) for 30-60
minutes to pellet the unexfoliated flakes.[1]

o Carefully collect the top two-thirds of the supernatant, which will contain a high
concentration of few-layer NbS2 nanosheets.[1]
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Workflow for the exfoliation of NbS2 nanosheets.

Disposal Plan

Proper disposal of Niobium sulfide and associated waste is critical to ensure laboratory safety

and environmental protection.
Waste Segregation and Collection:

e Solid Waste:

o Collect unused Niobium sulfide powder and any contaminated disposable items (e.g.,
gloves, weigh paper, wipes) in a dedicated, clearly labeled hazardous waste container.
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o The container must be made of a compatible material, kept closed except when adding
waste, and stored in a designated satellite accumulation area.

e Liquid Waste:
o The first rinse of any contaminated glassware should be collected as hazardous waste.[2]
o Collect liquid waste in a sealed, properly labeled, and chemically compatible container.
o Empty Containers:
o Thoroughly empty any remaining powder from the original container.
o The first rinse of the empty container must be collected as hazardous waste.[2]

o After rinsing and air-drying, the labels on the container must be defaced or removed
before disposal as regular solid waste.[2]

Disposal Procedure:

« All Niobium sulfide waste must be disposed of in accordance with local, state, and national
legislation.[1]

» Arrange for a pickup of the hazardous waste by a licensed and accredited disposal
contractor.[1] Normal disposal is often through incineration or a licensed recycler or
reclaimer.[1]

» Never dispose of Niobium sulfide down the drain or in the regular trash.
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Logical flow for the disposal of Niobium sulfide waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b076460#personal-protective-equipment-for-handling-
niobium-sulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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